Cas no 143411-84-1 (2-Piperazinecarboxaldehyde,3,6-dioxo-)

2-Piperazinecarboxaldehyde,3,6-dioxo- Properties

Names and Identifiers

• 2-Piperazinecarboxaldehyde,3,6-dioxo-
• CS-0046479
• 3,6-Dioxopiperazine-2-carbaldehyde
• SCHEMBL9186967
• 2-Piperazinecarboxaldehyde, 3,6-dioxo- (9CI)
• 143411-84-1
• +Expand

• InChIKey： DWSCUWDVACJAAE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6N2O3/c8-2-3-5(10)6-1-4(9)7-3/h2-3H,1H2,(H,6,10)(H,7,9)
• SMILES： O=C1NCC(=O)NC1C=O

Computed Properties

• Exact Mass: 142.03788
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 142.03784206g/mol
• Heavy Atom Count: 10
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.27